3-(chloromethyl)-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine

• Molecular Formula: C6H8ClN3O
• Molecular Weight: 173.60 g/mol
• IUPAC Name: 3-(chloromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine
• InChI: InChI=1S/C6H8ClN3O/c7-3-5-8-9-6-4-11-2-1-10(5)6/h1-4H2
• InChI Key: ZJOIAHSOASTTIA-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NN=C(N21)CCl

Description

3-(Chloromethyl)-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine is a bicyclic heterocyclic compound featuring a fused triazole and oxazine ring system. The chloromethyl (-CH2Cl) substituent at the 3-position introduces reactivity, making it a versatile intermediate for further functionalization. The hydrochloride salt form (CAS: 1803562-71-1) is commercially available and characterized by stringent safety protocols, including recommendations to avoid water contact, heat, and direct exposure due to its corrosive and toxic properties .

Preparation Methods

The synthesis of 3-(chloromethyl)-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine typically involves a multi-step process. One common method includes the sequential esterification, substitution, and 1,3-dipolar cycloaddition processes of various propargyl alcohols, chloroacetyl chloride, and sodium azide . Industrial production methods may involve optimization of these steps to enhance yield and reduce costs.

Chemical Reactions Analysis

3-(chloromethyl)-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its oxidation state and potentially its biological activity.

Cycloaddition Reactions: The triazole ring can participate in cycloaddition reactions, forming new heterocyclic compounds.

Common reagents used in these reactions include sodium azide, chloroacetyl chloride, and various nucleophiles. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(chloromethyl)-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated as a potential drug candidate due to its ability to interact with various biological targets.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(chloromethyl)-5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain kinases, affecting cell signaling pathways and potentially leading to antiproliferative effects in cancer cells .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The chloromethyl-substituted triazolo-oxazine is compared below with key analogs based on heterocyclic core, substituents, and properties:

Compound Name	Heterocycle	Key Substituents	Notable Properties/Applications	Reference
Target Compound (HCl salt)	Triazolo-oxazine	-CH2Cl (chloromethyl)	Hydrochloride salt; high reactivity
5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-ylmethanol (SY165390)	Triazolo-oxazine	-CH2OH (hydroxymethyl)	Potential for hydrogen bonding; improved solubility
6-(2,6-Dichlorophenyl)triazolo-thiadiazine-7-carboxylic acid	Triazolo-thiadiazine	-COOH (carboxylic acid)	Salt derivatives; medicinal chemistry focus
Triazolo-thiadiazoles (5a-j)	Triazolo-thiadiazole	Aryl groups	Antimicrobial activity; sulfur-containing
Y24337.MF (Tetrafluoroborate salt)	Triazolo-oxazinium	Pentafluorophenyl	Fluorinated aromatic; ionic properties

Key Observations :

• Functional Groups : The chloromethyl group in the target compound contrasts with hydroxymethyl (-CH2OH) in SY165390, altering polarity and reactivity. The -CH2Cl group is more electrophilic, enabling nucleophilic substitution, while -CH2OH participates in hydrogen bonding .
• Heterocyclic Core : Thiadiazole (S-containing) and thiadiazine analogs () exhibit distinct electronic profiles compared to the oxygen-rich oxazine core, affecting lipophilicity and biological interactions .
• Salt Forms : The hydrochloride (target) and tetrafluoroborate (Y24337.MF) salts enhance solubility in polar solvents, while carboxylic acid derivatives () enable salt formation with metals or amines .